Cas no 1353979-12-0 (4-iodo-N,N-dimethylcyclohexan-1-amine)

• Product Name: 4-iodo-N,N-dimethylcyclohexan-1-amine
• CAS No: 1353979-12-0
• MF: C₈H₁₆IN
• MW: 253.123814582825
• MDL: MFCD21097926
• CID: 2091443
• PubChem ID: 66569184
• Update Time: 2025-05-19

4-iodo-N,N-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-N,N-dimethylcyclohexanamine
• 4-iodo-N,N-dimethylcyclohexan-1-amine
• 1353979-12-0
• (4-Iodo-cyclohexyl)-dimethyl-amine
• (4-Iodo-cyclohexyl)dimethylamine
• CS-0445167
• SCHEMBL17804379
• DB-223105
• AKOS024463523
• SCHEMBL26404678
• SCHEMBL20080181
• SCHEMBL26402684

• MDL： MFCD21097926
• Inchi： 1S/C8H16IN/c1-10(2)8-5-3-7(9)4-6-8/h7-8H,3-6H2,1-2H3
• InChI Key： FUQBVZYCLBERIV-UHFFFAOYSA-N
• SMILES： IC1CCC(CC1)N(C)C

Computed Properties

• Exact Mass: 253.03275g/mol
• Monoisotopic Mass: 253.03275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 95.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 3.2Ų

Additional information on 4-iodo-N,N-dimethylcyclohexan-1-amine

4-iodo-N,N-dimethylcyclohexan-1-amine (CAS No. 1353979-12-0): A Key Intermediate in Modern Pharmaceutical Synthesis

4-iodo-N,N-dimethylcyclohexan-1-amine, identified by its CAS number 1353979-12-0, is a significant compound in the realm of pharmaceutical chemistry. This molecule, characterized by its cyclohexane backbone substituted with an iodine atom and N,N-dimethylamino group, has garnered considerable attention due to its utility as a versatile intermediate in the synthesis of various bioactive molecules. The presence of the iodine moiety makes it particularly valuable for further functionalization via cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

The structural features of 4-iodo-N,N-dimethylcyclohexan-1-amine contribute to its reactivity and make it a cornerstone in the development of novel therapeutic agents. The cyclohexane ring provides a stable scaffold, while the N,N-dimethylamino group introduces basicity and potential hydrogen bonding capabilities. These attributes are exploited in various synthetic pathways, enabling the construction of pharmacophores that target specific biological pathways. Recent advancements in medicinal chemistry have highlighted the compound's role in developing small-molecule inhibitors and modulators.

In contemporary pharmaceutical research, 4-iodo-N,N-dimethylcyclohexan-1-amine has been employed in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The iodine atom serves as a handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, allowing for the introduction of aryl or vinyl groups. These modifications can fine-tune the binding affinity and selectivity of the resulting compounds against their intended targets. For instance, studies have demonstrated its utility in generating inhibitors of tyrosine kinases, which play a crucial role in cell signaling and proliferation.

The compound's application extends beyond kinase inhibitors. Researchers have leveraged 4-iodo-N,N-dimethylcyclohexan-1-amine to develop ligands for G-protein coupled receptors (GPCRs), a large family of membrane receptors involved in numerous physiological processes. The ability to modify the cyclohexane ring and the amine group allows for the creation of highly specific ligands that can modulate receptor activity. This has implications in treating conditions such as depression, hypertension, and neurological disorders. The flexibility of the cyclohexane ring provides a scaffold that can be tailored to fit into the binding pockets of these receptors with high precision.

Moreover, 4-iodo-N,N-dimethylcyclohexan-1-amine has found utility in the synthesis of antiviral agents. The structural motif present in this compound has been incorporated into molecules designed to inhibit viral enzymes such as proteases and polymerases. The iodine atom facilitates further derivatization, enabling the creation of analogs with enhanced antiviral properties. Recent research has shown promising results in using derivatives of 4-iodo-N,N-dimethylcyclohexan-1-amine to develop treatments against RNA viruses, including those responsible for emerging infectious diseases.

The synthetic methodologies involving 4-iodo-N,N-dimethylcyclohexan-1-amine have also seen significant innovation. Advances in transition metal catalysis have enabled more efficient and selective transformations, reducing side reactions and improving yields. For example, copper-catalyzed iodination reactions have been optimized for introducing iodine atoms at specific positions on the cyclohexane ring, enhancing the functional diversity of this intermediate. Such improvements are crucial for streamlining drug discovery processes and reducing costs associated with producing high-purity compounds.

The role of computational chemistry in designing derivatives of 4-iodo-N,N-dimethylcyclohexan-1-amine cannot be overstated. Molecular modeling techniques have allowed researchers to predict the binding modes of their synthesized compounds with biological targets with remarkable accuracy. This has accelerated the discovery pipeline by identifying promising candidates early in the development process. Additionally, virtual screening methods have been employed to prioritize compounds based on their predicted efficacy and safety profiles, further leveraging the potential of 4-iodo-N,N-dimethylcyclohexan-1-amine as a building block.

In conclusion, 4-iodo-N,N-dimethylcyclohexan-1-amine (CAS No. 1353979-12-0) is a multifaceted compound with broad applications in pharmaceutical synthesis. Its unique structural features make it an invaluable intermediate for developing small-molecule inhibitors targeting various diseases. The ongoing research into its derivatives continues to expand its utility, underscoring its importance in modern drug discovery. As synthetic methodologies and computational tools advance, the potential applications of this compound will only continue to grow, solidifying its place as a cornerstone in medicinal chemistry.